Cas no 122416-41-5 (1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine)

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine structure
122416-41-5 structure
Product Name:1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine
CAS No:122416-41-5
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD01312297
CID:1075144
PubChem ID:3146111
Update Time:2024-11-03

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine
    • 1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-ETHYLAMINE
    • 1-(2H,3H-benzo[3,4-e]1,4-dioxan-6-yl)ethylamine
    • AC1MJZPY
    • AC1Q2B9E
    • CTK6A5422
    • MolPort-000-164-314
    • SBB010638
    • SureCN3669879
    • AKOS BBS-00006788
    • TIMTEC-BB SBB010638
    • 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethylamineoxalate oxalaic acid salt
    • A927458
    • BAS 03213259
    • AKOS016040147
    • 122416-41-5
    • STK414957
    • BS-13745
    • 6-(1-Aminoethyl)-2,3-dihydro-1,4-benzodioxin
    • 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine
    • MFCD01312297
    • SCHEMBL3669879
    • XEA41641
    • 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-amine
    • DTXSID80389825
    • Z57057725
    • CS-0037873
    • HMS1693O21
    • (+/-)-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-ethylamine
    • AM802919
    • ABUSRLBOAUOYSM-UHFFFAOYSA-N
    • AKOS000126946
    • EN300-11740
    • 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanamine, AldrichCPR
    • 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethanamine
    • ALBB-000071
    • (R)-1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethanamine
    • SY383436
    • (s)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanamine
    • DB-179803
    • (R)-1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-amine
    • SY174774
    • MFCD06762019
    • MFCD06762018
    • MDL: MFCD01312297
    • Inchi: 1S/C10H13NO2/c1-7(11)8-2-3-9-10(6-8)13-5-4-12-9/h2-3,6-7H,4-5,11H2,1H3
    • InChI Key: ABUSRLBOAUOYSM-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)C(C)N

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.5Ų

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D492478-50mg
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine
122416-41-5
50mg
$ 50.00 2022-06-05
TRC
D492478-100mg
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine
122416-41-5
100mg
$ 65.00 2022-06-05
TRC
D492478-500mg
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine
122416-41-5
500mg
$ 160.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine
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B-CL717-250mg
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1674CNY 2021-05-07
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2627.0CNY 2021-07-13

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